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CAS No.: 1261811-68-0

Cat. No.: B11811294

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Chloro-5-hydroxy-2-methylpyridine, which predominantly exists in its tautomeric form as 4-

Chloro-5-methyl-2-pyridone, is a substituted pyridine derivative of interest in medicinal

chemistry and drug discovery. The 2-pyridone scaffold is a common motif in a variety of

biologically active compounds and natural products, exhibiting a wide range of therapeutic

properties including antimicrobial, antiviral, and anticancer activities. The presence of a chlorine

atom and a methyl group on the pyridone ring can significantly influence the molecule's

physicochemical properties, such as lipophilicity, electronic distribution, and metabolic stability,

thereby affecting its biological activity and potential as a drug candidate.

This technical guide provides a comprehensive overview of the chemical properties of 4-
Chloro-5-hydroxy-2-methylpyridine, including its synthesis, spectroscopic data, and potential

biological significance.
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Chemical Properties and Data
The chemical properties of 4-Chloro-5-hydroxy-2-methylpyridine are summarized below.

Due to tautomerism, the compound is more accurately represented as 4-Chloro-5-methyl-2-

pyridone.

Property Value Reference

Chemical Name 4-Chloro-5-methyl-2-pyridone

Synonyms

4-Chloro-5-hydroxy-2-

methylpyridine, 4-Chloro-5-

methyl-1H-pyridin-2-one

CAS Number 1227592-83-7 [1]

Molecular Formula C₆H₆ClNO [1]

Molecular Weight 143.57 g/mol [1]

Appearance Solid (predicted)

Melting Point
Not experimentally determined

in searched literature.

Boiling Point
Not experimentally determined

in searched literature.

Solubility
Expected to be soluble in polar

organic solvents.

Tautomerism
Hydroxypyridines, particularly those with hydroxyl groups at the 2- and 4-positions, exist in

equilibrium with their pyridone tautomers. In the case of 4-Chloro-5-hydroxy-2-
methylpyridine, the equilibrium lies heavily towards the 4-Chloro-5-methyl-2-pyridone form.

This is a general characteristic of 2-hydroxypyridines, where the lactam form is typically more

stable than the lactim form, especially in the solid state and in polar solvents.[2]
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Caption: Tautomeric equilibrium between the lactim and lactam forms.

Synthesis
While a specific, detailed experimental protocol for the synthesis of 4-Chloro-5-methyl-2-

pyridone was not found in the reviewed literature, general methods for the synthesis of

substituted 2-pyridones can be adapted. A plausible synthetic route could involve the

cyclization of an appropriate dicarbonyl compound with an amine, followed by chlorination.

A patent for the preparation of 2-chloro-5-methylpyridine describes a multi-step process starting

from the condensation of propionaldehyde and an acrylic ester to form a 4-formylpentanoate

ester. This is then aminated to form 5-methyl-3,4-dihydro-2(1H)-pyridone, which is

subsequently halogenated and dehydrohalogenated to yield 2-hydroxy-5-methylpyridine (a

tautomer of 5-methyl-2(1H)-pyridone).[3] Further chlorination at the 4-position would be

required to obtain the target molecule.

General Experimental Workflow for Substituted 2-Pyridone Synthesis:

Starting Materials
(e.g., Dicarbonyl compound, Amine) Cyclization Reaction Formation of

Pyridone Ring Chlorination 4-Chloro-5-methyl-2-pyridone

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of substituted 2-pyridones.

Spectroscopic Analysis
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Detailed experimental spectra for 4-Chloro-5-methyl-2-pyridone are not readily available.

However, the expected spectroscopic features can be predicted based on the analysis of

similar substituted 2-pyridone compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The spectrum is expected to show distinct signals for the aromatic protons on the

pyridine ring and a singlet for the methyl group protons. The chemical shifts of the aromatic

protons will be influenced by the positions of the chloro and methyl substituents. For

comparison, the ¹H NMR spectrum of 2-chloro-5-methylpyridine shows signals at δ 8.18 (d),

7.45 (dd), 7.13 (d), and 2.27 (s) ppm in CDCl₃.[4]

¹³C NMR: The spectrum will display signals for the six carbon atoms of the pyridone ring and

the methyl group. The carbonyl carbon (C2) is expected to appear significantly downfield.

For the parent 2-pyridone, the carbonyl carbon resonates at approximately 155.9 ppm in

CD₃OD.[5]

Infrared (IR) Spectroscopy: The IR spectrum of 4-Chloro-5-methyl-2-pyridone is expected to

exhibit characteristic absorption bands for the following functional groups:

N-H stretch: A broad band in the region of 3400-3200 cm⁻¹.

C=O stretch (Amide I): A strong absorption band around 1650-1680 cm⁻¹. The exact position

will be influenced by hydrogen bonding.

C=C and C=N stretching: Bands in the 1600-1400 cm⁻¹ region, characteristic of the aromatic

ring.

C-Cl stretch: A band in the lower frequency region, typically around 800-600 cm⁻¹.

Biological Significance and Potential Signaling
Pathways
The biological activities of 2-pyridone derivatives are diverse and well-documented.[4] They are

known to act as inhibitors of various enzymes and receptors, and some have shown promise

as anticancer, antiviral, and antibacterial agents. The specific biological activity of 4-Chloro-5-
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methyl-2-pyridone has not been extensively studied. However, based on the activities of

structurally related compounds, it could potentially interact with a number of biological targets.

For instance, some substituted pyridones have been identified as inhibitors of bacterial

phosphopantetheinyl transferase, an essential enzyme for bacterial viability.[6] Others have

shown activity against the H5N1 and SARS-CoV-2 viruses.[7] The presence of the chloro and

methyl groups will modulate the electronic and steric properties of the molecule, which in turn

will determine its specific interactions with biological macromolecules.

A potential mechanism of action for a molecule like 4-Chloro-5-methyl-2-pyridone could involve

its ability to act as a hydrogen bond donor and acceptor, allowing it to bind to the active sites of

enzymes or receptors. The lipophilicity conferred by the methyl group and the electronic effects

of the chlorine atom would play a crucial role in its transport across cell membranes and its

interaction with target proteins.

Hypothetical Signaling Pathway Interaction:

4-Chloro-5-methyl-
2-pyridone

Target Protein
(e.g., Kinase, Enzyme)

Binding/Inhibition
Signaling Cascade

Modulation Cellular Response
(e.g., Apoptosis, Inhibition of Proliferation)

Click to download full resolution via product page

Caption: A hypothetical model of interaction with a cellular signaling pathway.

Conclusion
4-Chloro-5-hydroxy-2-methylpyridine, existing as its 4-Chloro-5-methyl-2-pyridone tautomer,

represents a molecule with potential for further investigation in the field of drug discovery. While

specific experimental data for this compound is limited in the public domain, this guide provides

a foundational understanding of its chemical properties based on the well-established

chemistry of substituted 2-pyridones. Further research is warranted to fully elucidate its

synthesis, characterize its physicochemical properties, and explore its biological activities and

potential therapeutic applications. The information presented here serves as a valuable

resource for researchers and scientists embarking on studies involving this and related

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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